Cas no 917393-83-0 (N/A)

• Product Name: N/A
• CAS No: 917393-83-0
• MF: C₂₈H₂₆O₉
• MW: 506.500648975372
• CID: 2067007
• PubChem ID: 16088263
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• 1-O-Formylrocagloic acid
• 1-O-Formylrocagloate
• 917393-83-0
• (1R,2R,3S,3aR,8bS)-1-formyloxy-8b-hydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3-dihydro-1H-cyclopenta(b)(1)benzofuran-2-carboxylic acid
• (1R,2R,3S,3aR,8bS)-1-formyloxy-8b-hydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-2-carboxylic acid
• 1-O-Formylmethyl rocaglate
• N/A

• Inchi： 1S/C28H26O9/c1-33-18-11-9-17(10-12-18)28-23(16-7-5-4-6-8-16)22(26(30)31)25(36-15-29)27(28,32)24-20(35-3)13-19(34-2)14-21(24)37-28/h4-15,22-23,25,32H,1-3H3,(H,30,31)/t22-,23-,25-,27+,28+/m1/s1
• InChI Key： SWAWBLUMMMXDHE-GWNOIRNCSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC=CC=2)[C@]2([C@@](C3C(OC)=CC(OC)=CC=3O2)(O)[C@@H]1OC=O)C1C=CC(OC)=CC=1)=O

Computed Properties

• Exact Mass: 506.15768240Da
• Monoisotopic Mass: 506.15768240Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.323
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Flavaglines